Cas no 1864722-14-4 (3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide)

• Product Name: 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide
• CAS No: 1864722-14-4
• MF: C₆H₁₁N₅O
• MW: 169.184439897537
• CID: 5739300
• PubChem ID: 130598574
• Update Time: 2025-10-28

3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1864722-14-4
• EN300-1285711
• 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide
• 1H-1,2,3-Triazole-4-propanamide, β-amino-1-methyl-

• Inchi： 1S/C6H11N5O/c1-11-3-5(9-10-11)4(7)2-6(8)12/h3-4H,2,7H2,1H3,(H2,8,12)
• InChI Key： JOHGWBZQWTZOCJ-UHFFFAOYSA-N
• SMILES： O=C(CC(C1=CN(C)N=N1)N)N

Computed Properties

• Exact Mass: 169.09635999g/mol
• Monoisotopic Mass: 169.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 461.4±55.0 °C(Predicted)
• pka: 16.01±0.40(Predicted)

Additional information on 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

Research Briefing on 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide (CAS: 1864722-14-4): Recent Advances and Applications

3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide (CAS: 1864722-14-4) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole moiety and amino-propanamide backbone, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and neurological disorder treatments. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide. The study revealed that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. This finding opens new avenues for developing novel antimicrobial agents to combat antibiotic-resistant pathogens.

Another significant study, featured in Bioorganic & Medicinal Chemistry Letters, explored the anticancer potential of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide. The researchers conducted in vitro assays on various cancer cell lines, including breast, lung, and colon cancer cells. The results demonstrated that the compound induces apoptosis in cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Notably, the compound showed selective toxicity towards cancer cells while sparing normal cells, highlighting its potential as a targeted anticancer agent.

The synthesis and structural optimization of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide have also been a focal point of recent research. A study published in Organic & Biomolecular Chemistry detailed an efficient and scalable synthetic route for this compound, utilizing click chemistry and amide coupling reactions. The optimized synthesis not only improved the yield and purity of the compound but also facilitated the production of derivatives for structure-activity relationship (SAR) studies. These derivatives are currently being screened for enhanced biological activity and reduced toxicity.

In the realm of neurological disorders, preliminary studies have suggested that 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide may modulate neurotransmitter systems, particularly those involving glutamate and GABA. Research published in Neuropharmacology indicated that the compound could potentially serve as a neuroprotective agent in conditions such as Alzheimer's disease and epilepsy. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetics and safety profile.

Despite the promising results, challenges remain in the development of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry are essential to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide (CAS: 1864722-14-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advances in synthesis and optimization, position it as a valuable candidate for further investigation. Continued research efforts will be crucial in unlocking its full therapeutic potential and addressing the existing challenges in its development.